N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide
N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide
Capsaicin is the primary active component of the heat and pain-eliciting lipid soluble fraction of the Capsicum pepper. Capsaicin signals are transduced by a heat-activated ion channel, the vanilloid receptor 1 (VR1), or transient receptor potential vanilloid 1 (TRPV1). N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide is an iodinated nonivamide, a potent capsaicin receptor antagonist with an IC50 value of approximately 10 nM.
Brand Name:
Vulcanchem
CAS No.:
1177195-52-6
VCID:
VC0024376
InChI:
InChI=1S/C18H28INO3/c1-13(2)8-6-4-5-7-9-16(22)20-12-14-10-11-15(21)18(23-3)17(14)19/h10-11,13,21H,4-9,12H2,1-3H3,(H,20,22)
SMILES:
CC(C)CCCCCCC(=O)NCC1=C(C(=C(C=C1)O)OC)I
Molecular Formula:
C18H28INO3
Molecular Weight:
433.33
N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide
CAS No.: 1177195-52-6
Reference Standards
VCID: VC0024376
Molecular Formula: C18H28INO3
Molecular Weight: 433.33
![N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide - 1177195-52-6](/images/no_structure.jpg)
| CAS No. | 1177195-52-6 |
|---|---|
| Product Name | N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide |
| Molecular Formula | C18H28INO3 |
| Molecular Weight | 433.33 |
| IUPAC Name | N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methylnonanamide |
| Standard InChI | InChI=1S/C18H28INO3/c1-13(2)8-6-4-5-7-9-16(22)20-12-14-10-11-15(21)18(23-3)17(14)19/h10-11,13,21H,4-9,12H2,1-3H3,(H,20,22) |
| Standard InChIKey | WPVUDCLXIKWQHK-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCC(=O)NCC1=C(C(=C(C=C1)O)OC)I |
| Description | Capsaicin is the primary active component of the heat and pain-eliciting lipid soluble fraction of the Capsicum pepper. Capsaicin signals are transduced by a heat-activated ion channel, the vanilloid receptor 1 (VR1), or transient receptor potential vanilloid 1 (TRPV1). N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide is an iodinated nonivamide, a potent capsaicin receptor antagonist with an IC50 value of approximately 10 nM. |
| Synonyms | N-[(4-hydroxy-2-iodo-3-methoxyphenyl)methyl]-8-methyl-nonanamide |
| Reference | 1.Gannett, P.M.,Nagel, D.L.,Reilly, P.J., et al. The capsaicinoids: Their separation, synthesis, and mutagenicity. The Journal of Organic Chemistry 53(5), 1064-1071 (1988). |
| PubChem Compound | 146156567 |
| Last Modified | Nov 11 2021 |
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